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Compound of Interest

2-Hydroxy-5-
Compound Name:
(phenyldiazenyl)benzoic acid-d5

Cat. No.: B12419226

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive safety guide for 2-Hydroxy-5-
(phenyldiazenyl)benzoic acid-d5. As specific safety data for the deuterated form is not readily
available, this guide extrapolates information from the Safety Data Sheet (SDS) of its non-
deuterated analogue, 2-Hydroxy-5-(phenyldiazenyl)benzoic acid (also known as 5-
Phenylazosalicylic acid). The isotopic labeling is not expected to significantly alter the
chemical's hazardous properties; however, this material should be handled with the utmost
care by qualified professionals.

Hazard Identification and Classification

While a specific GHS classification for the d5 variant is not published, the non-deuterated form
is classified as follows. Users should assume this classification applies to the deuterated
compound.

GHS Classification Summary:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Skin Irritation 2 H315: Causes skin irritation[2]

H317: May cause an allergic

Skin Sensitization 1 _ _
skin reaction[2]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[2]
Pictograms:

walt text

Signal Word: Warning[1]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining
measures to prevent and respond to exposure.
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[3][4]
P264 Wash hands thoroughly after handling.[3][4][5]
Do not eat, drink or smoke when using this
P270
product.[5]
P71 Use only outdoors or in a well-ventilated area.[3]
[41[5]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[3][4][5][6]
IF SWALLOWED: Call a POISON CENTER or
P301+P312 o
doctor/physician if you feel unwell.[6]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[3][4][5][6]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[4][6]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 _ o
present and easy to do. Continue rinsing.[3][4]
[51[6]
If skin irritation occurs: Get medical
P332+P313 ] ]
advice/attention.[5][6]
If eye irritation persists: Get medical
P337+P313 i )
advice/attention.
P362 Take off contaminated clothing and wash before
reuse.[3]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[4]
P405 Store locked up.[3][4]
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PEOL Dispose of contents/container in accordance
with local regulations.[4]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling this compound.
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Required Personal Protective Equipment

Wears Chemical Safety Goggles

Wears Nitrile Gloves

Uses as needed
Respirator (if dust is generated)

Researcher

| Wears
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Handling Protocol

Start: Obtain Compound

[Work in Chemical Fume HoocD

l

EAvoid Dust/Aerosol FormatiorD

l

[Weigh as needed]

l

@issolve in appropriate solvena

After Use

Storage [Protocol

Tightly Seal Container

Store in Dry, Well-Ventilated Area

Consider Inert Atmosphere

End: Stored Securely
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Spill Occurs

Wear Appropriate PPE
(Respirator, Gloves, Goggles, Coat)

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully collect material into
a sealed container for disposal

Clean spill area with
appropriate solvent and decontaminate

Dispose of waste according to
institutional and local regulations

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety Data for 2-Hydroxy-5-
(phenyldiazenyl)benzoic acid-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419226#2-hydroxy-5-phenyldiazenyl-benzoic-acid-
d5-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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